Cas no 925429-93-2 (2-Oxazolidinone, 3-cyclopropyl-4-(phenylmethyl)-, (4R)-)

• Product Name: 2-Oxazolidinone, 3-cyclopropyl-4-(phenylmethyl)-, (4R)-
• CAS No: 925429-93-2
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 4326195
• Update Time: 2025-05-21

2-Oxazolidinone, 3-cyclopropyl-4-(phenylmethyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 3-cyclopropyl-4-(phenylmethyl)-, (4R)-

• Inchi： 1S/C13H15NO2/c15-13-14(11-6-7-11)12(9-16-13)8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2/t12-/m1/s1
• InChI Key： NKIJIHZTLWQCFE-GFCCVEGCSA-N
• SMILES： O1C[C@@H](CC2=CC=CC=C2)N(C2CC2)C1=O

Additional information on 2-Oxazolidinone, 3-cyclopropyl-4-(phenylmethyl)-, (4R)-

Compound CAS No. 925429-93-2: 2-Oxazolidinone, 3-Cyclopropyl-4-(Phenylmethyl)-, (4R)-

The compound with CAS No. 925429-93-2, known as 2-Oxazolidinone, 3-Cyclopropyl-4-(Phenylmethyl)-, (4R)-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of a cyclopropyl group and a phenylmethyl substituent introduces unique electronic and steric properties, making it a valuable building block in the development of bioactive molecules.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of β-lactam antibiotics, particularly cephalosporins and penicillins. The oxazolidinone ring serves as an intermediate in the formation of these antibiotics, where it undergoes ring-opening reactions to form the β-lactam core structure. The stereochemistry at the (4R) position plays a critical role in ensuring the correct configuration during these transformations, underscoring the importance of chirality in drug design.

Moreover, the cyclopropyl group attached to the oxazolidinone ring contributes to the compound's stability and reactivity. Cyclopropane rings are known for their high ring strain, which can be harnessed in various chemical reactions to generate reactive intermediates. In this case, the cyclopropyl group enhances the molecule's ability to participate in nucleophilic attacks during peptide bond formation, a key step in antibiotic synthesis.

The phenylmethyl substituent further modulates the electronic environment of the molecule, influencing its solubility and bioavailability. This feature is particularly advantageous in medicinal chemistry, where fine-tuning these properties is essential for developing effective drug candidates. Recent research has also explored the use of this compound in asymmetric catalysis, leveraging its chiral center to induce enantioselectivity in various organic reactions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic additions and cyclizations. The construction of the oxazolidinone ring often involves reacting an amino alcohol with an aldehyde or ketone under acidic conditions. The introduction of the cyclopropyl and phenylmethyl groups requires careful planning to ensure regioselectivity and stereoselectivity at each step.

One notable advancement in this area is the development of enantioselective methods for synthesizing this compound using organocatalysts or transition metal catalysts. These methods not only improve yield but also reduce waste, aligning with green chemistry principles that emphasize sustainability in chemical processes.

Looking ahead, ongoing research is focused on expanding the applications of this compound beyond its traditional role in antibiotic synthesis. Potential areas include its use as a chiral auxiliary in asymmetric synthesis and as a building block for constructing complex natural product analogs.

In conclusion, CAS No. 925429-93-2, or 2-Oxazolidinone, 3-Cyclopropyl-4-(Phenylmethyl)-, (4R)-, stands out as a versatile and valuable molecule with significant implications for drug discovery and organic synthesis. Its unique structural features and stereochemical properties continue to drive innovative research across multiple disciplines.